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Compound of Interest

Compound Name: 3-Nonanone

Cat. No.: B1329264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nonanone (also known as ethyl hexyl ketone) is a nine-carbon aliphatic ketone with the

molecular formula C₉H₁₈O. It is a colorless liquid with a characteristic fruity and herbaceous

odor, found naturally in a variety of plants and food products, including bananas, passion fruit,

and cooked beef.[1] Its utility extends from the flavor and fragrance industry to serving as a

solvent and an internal standard in analytical chemistry. This technical guide provides an in-

depth exploration of the initial discovery and synthesis of 3-Nonanone, offering detailed

experimental protocols and a historical perspective on its synthesis.

Physicochemical Properties of 3-Nonanone
A summary of the key physicochemical properties of 3-Nonanone is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₉H₁₈O [1]

Molecular Weight 142.24 g/mol [2]

CAS Number 925-78-0 [1]

Appearance
Clear, colorless to light yellow

liquid
[1]

Odor
Pungent, leafy, herbaceous,

fruity
[1]

Boiling Point 187-188 °C (at 760 mmHg) [2]

Density 0.821 g/mL at 25 °C [2]

Refractive Index n20/D 1.42 [2]

Solubility
Practically insoluble in water;

soluble in alcohol and oils
[1]

Initial Discovery and Isolation
While a singular, definitive "discovery" paper for 3-Nonanone is not readily apparent in early

chemical literature, its identification is intrinsically linked to the advancements in the analysis of

essential oils and volatile organic compounds in the late 19th and early 20th centuries. The

natural occurrence of 3-Nonanone in various botanicals suggests that its initial isolation would

have been achieved through the extraction of essential oils from plant materials.

Hypothetical Isolation Workflow
The initial isolation of 3-Nonanone from a natural source, such as an essential oil, would have

likely followed a workflow involving steam distillation and subsequent fractional distillation.
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Figure 1: Hypothetical workflow for the initial isolation of 3-Nonanone from natural sources.
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Early Synthetic Approaches
The synthesis of ketones was a significant area of research in organic chemistry in the early

20th century. One of the most plausible and documented early methods for synthesizing

aliphatic ketones like 3-Nonanone involves the use of Grignard reagents, which were

discovered by François Auguste Victor Grignard in 1900.[3]

Grignard-based Synthesis of 3-Nonanone
A documented method for the synthesis of 3-Nonanone involves the reaction of an

orthoformate ester derivative of propionic acid with a hexylmagnesium halide (a Grignard

reagent).[1] This approach leverages the nucleophilic character of the Grignard reagent to

attack the electrophilic carbonyl carbon precursor.

This protocol is based on the general principles of Grignard reactions with esters for the

synthesis of ketones.

Materials:

Magnesium turnings

Anhydrous diethyl ether

1-Bromohexane (Hexyl bromide)

Ortho-propionic acid triethyl ester

Dry ice (for cooling)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Nitrogen gas atmosphere

Procedure:

Preparation of Hexylmagnesium Bromide (Grignard Reagent):
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In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

In the dropping funnel, prepare a solution of 1-bromohexane in anhydrous diethyl ether.

Add a small amount of the 1-bromohexane solution to the magnesium. The reaction may

need to be initiated by gentle warming or the addition of a small crystal of iodine.

Once the reaction starts (indicated by bubbling and a cloudy appearance), add the

remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture under reflux for an additional

hour to ensure complete formation of the Grignard reagent.

Reaction with Ortho-propionic Acid Triethyl Ester:

Cool the Grignard reagent solution in an ice-salt bath.

In the dropping funnel, place a solution of ortho-propionic acid triethyl ester in anhydrous

diethyl ether.

Add the ester solution dropwise to the cold, stirred Grignard reagent solution. Maintain the

temperature below 0 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then boil under reflux for a prolonged period.[1]

Work-up and Isolation:

Cool the reaction mixture in an ice bath.

Slowly and cautiously add a saturated aqueous solution of ammonium chloride to quench

the reaction and hydrolyze the intermediate.

Separate the ethereal layer.
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Extract the aqueous layer with two portions of diethyl ether.

Combine the organic extracts and wash them with water and then with a saturated brine

solution.

Dry the ethereal solution over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the diethyl ether by distillation.

The crude 3-Nonanone is then purified by fractional distillation under reduced pressure.

The following diagram illustrates the proposed reaction pathway for the synthesis of 3-
Nonanone using a Grignard reagent and an orthoformate ester.
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Hydrolysis
(H₃O⁺)

3-Nonanone
(CH₃(CH₂)₅COCH₂CH₃)

Byproducts
(Mg(OH)Br, EtOH)
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Figure 2: Proposed reaction pathway for the synthesis of 3-Nonanone via a Grignard reaction.

Conclusion
The initial availability of 3-Nonanone for scientific study and industrial application was likely a

result of both isolation from natural sources and early synthetic efforts. While the precise

historical details of its first discovery remain somewhat obscure, the principles of steam
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distillation and Grignard chemistry provide a strong foundation for understanding how this

compound was first obtained and characterized. The synthetic route via a Grignard reagent

offers a robust and versatile method that would have been accessible to chemists in the early

20th century, paving the way for further investigation into the properties and applications of this

and other aliphatic ketones. This guide provides a framework for understanding these

foundational aspects of 3-Nonanone's history, grounded in established chemical principles and

plausible historical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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